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Compound of Interest

Compound Name: 4-Nitrothalidomide, (+)-

Cat. No.: B15191888 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Preamble: This document provides a comprehensive overview of the available scientific and

technical information regarding 4-Nitrothalidomide. It is critical to note at the outset that publicly

available research predominantly focuses on the racemic mixture of 4-Nitrothalidomide.

Specific data detailing the discovery, development, and distinct biological profile of the (+)-4-

Nitrothalidomide enantiomer is not available in the current body of scientific literature.

Therefore, this guide synthesizes the information on 4-Nitrothalidomide (racemic) and provides

context based on the well-documented stereospecific activities of thalidomide and its analogs.

Introduction
4-Nitrothalidomide is a synthetic derivative of thalidomide, a compound with a complex history,

marked by its tragic teratogenic effects and its subsequent repurposing as a powerful

immunomodulatory and anti-cancer agent.[1] Like other thalidomide analogs, 4-

Nitrothalidomide's biological activities are of significant interest to the scientific community. It is

recognized primarily as a key intermediate in the synthesis of the more potent

immunomodulatory drug, pomalidomide.[2][3] However, 4-Nitrothalidomide itself has

demonstrated biological activity, notably the inhibition of Human Umbilical Vein Endothelial Cell

(HUVEC) proliferation, suggesting potential anti-angiogenic properties.[3]
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The chirality of thalidomide is a critical determinant of its biological effects. The (S)-enantiomer

is primarily associated with the devastating teratogenic effects, while the (R)-enantiomer is

believed to be responsible for its sedative properties.[4] However, the enantiomers can

interconvert in vivo, complicating the attribution of specific effects to a single stereoisomer.[1]

This well-established precedent underscores the necessity of characterizing the individual

enantiomers of any thalidomide analog, including 4-Nitrothalidomide. To date, such a detailed

investigation into the specific properties of (+)-4-Nitrothalidomide versus its (-)-enantiomer has

not been published.

Physicochemical Properties
A summary of the known physicochemical properties of 4-Nitrothalidomide (racemic mixture) is

presented in Table 1.

Property Value Source

Molecular Formula C₁₃H₉N₃O₆ [5]

Molecular Weight 303.23 g/mol [5]

CAS Number 19171-18-7 [5]

IUPAC Name
2-(2,6-dioxopiperidin-3-yl)-4-

nitroisoindole-1,3-dione
[5]

Melting Point >200 °C

Boiling Point 603.4 °C at 760 mmHg

Physical Form Solid

Synthesis and Chiral Resolution
3.1. Synthesis of Racemic 4-Nitrothalidomide

The synthesis of racemic 4-Nitrothalidomide is not extensively detailed in the readily available

literature but is understood to be a modification of the original thalidomide synthesis. A general

synthetic workflow is depicted below.
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Synthesis of Racemic 4-Nitrothalidomide

4-Nitrophthalic Anhydride

Racemic 4-Nitrothalidomide
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Glutamine
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A simplified workflow for the synthesis of racemic 4-Nitrothalidomide.

3.2. Chiral Resolution

While specific protocols for the chiral resolution of 4-Nitrothalidomide are not published,

methods for the separation of other thalidomide analogs are well-established.[6] Chiral High-

Performance Liquid Chromatography (HPLC) is a common technique for separating

enantiomers.[7][8] This methodology typically employs a chiral stationary phase that interacts

differently with each enantiomer, allowing for their separation.

General Workflow for Chiral Resolution

Racemic 4-Nitrothalidomide

Chiral HPLC

Separated Enantiomers
((+)- and (-)-4-Nitrothalidomide)
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A conceptual workflow for the chiral resolution of 4-Nitrothalidomide.

Biological Activity and Mechanism of Action
4.1. Known Biological Activity of Racemic 4-Nitrothalidomide

The primary reported biological activity of racemic 4-Nitrothalidomide is the inhibition of HUVEC

proliferation.[3] This suggests potential anti-angiogenic effects, a hallmark of thalidomide and

its more potent derivatives, lenalidomide and pomalidomide. However, no quantitative data,

such as IC₅₀ values, are available in the public domain.

4.2. Presumed Mechanism of Action: Cereblon Binding

The mechanism of action of thalidomide and its analogs is primarily mediated through their

binding to the protein cereblon (CRBN).[4] CRBN is a substrate receptor of the CUL4-RBX1-

DDB1-CRBN (CRL4CRBN) E3 ubiquitin ligase complex. The binding of a thalidomide analog to

CRBN alters the substrate specificity of the E3 ligase, leading to the ubiquitination and

subsequent proteasomal degradation of specific target proteins, known as neosubstrates.

The stereochemistry of the ligand plays a crucial role in the binding to CRBN and the

subsequent recruitment of neosubstrates. Studies on thalidomide have shown that the (S)-

enantiomer exhibits a higher binding affinity for CRBN and is more potent in inducing the

degradation of certain neosubstrates.[4] It is highly probable that the enantiomers of 4-

Nitrothalidomide also exhibit stereospecific binding to CRBN, which would in turn lead to

differential biological activities. However, experimental evidence to support this for (+)-4-

Nitrothalidomide is currently lacking.
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Presumed Signaling Pathway of 4-Nitrothalidomide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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